![molecular formula C20H15F3N6O3 B2508919 2-(3-benzyl-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)-N-(4-(trifluoromethoxy)phenyl)acetamide CAS No. 892468-97-2](/img/structure/B2508919.png)
2-(3-benzyl-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)-N-(4-(trifluoromethoxy)phenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound 2-(3-benzyl-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)-N-(4-(trifluoromethoxy)phenyl)acetamide is a chemical entity that appears to be related to a class of compounds known for their affinity for the Peripheral Benzodiazepine Receptor (PBR). Although the specific compound is not directly mentioned in the provided papers, the papers discuss related structures, such as 2-arylpyrazolo[1,5-a]pyrimidin-3-yl acetamides, which are known to selectively bind to PBR and have potential implications in modulating steroid biosynthesis in cells.
Synthesis Analysis
The synthesis of related compounds, specifically N,N-diethyl-(2-arylpyrazolo[1,5-a]pyrimidin-3-yl)acetamides, involves a novel synthetic method. The papers do not provide explicit details on the synthesis of the exact compound , but they do mention that the synthesis of similar compounds resulted in a broad range of binding affinities for PBR, indicating that the synthetic approach is versatile and can be tailored to produce compounds with desired properties .
Molecular Structure Analysis
The molecular structure of compounds similar to the one seems to be crucial for their selective binding to PBR. The papers suggest that the substituents on the pyrimidine moiety are particularly important for achieving high affinity and selectivity towards PBR over CBR (Central Benzodiazepine Receptor). This implies that the molecular structure of this compound would likely be designed to optimize interactions with PBR .
Chemical Reactions Analysis
The provided papers do not detail specific chemical reactions involving the compound . However, they do mention that a subset of related compounds was tested for their ability to stimulate steroid biosynthesis in C6 glioma rat cells, suggesting that these compounds can participate in biological chemical reactions that affect cellular functions .
Physical and Chemical Properties Analysis
While the exact physical and chemical properties of this compound are not provided, the papers discuss the properties of similar compounds. These compounds have been evaluated for their binding affinities to PBR using radioligands, and their ability to modulate steroid biosynthesis has been tested, indicating that their physical and chemical properties are conducive to these interactions and biological activities .
Scientific Research Applications
Antiasthma Agents
Compounds similar to 2-(3-benzyl-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)-N-(4-(trifluoromethoxy)phenyl)acetamide have been explored for their potential as antiasthma agents. For example, triazolo[1,5-c]pyrimidines were studied for their activity as mediator release inhibitors using the human basophil histamine release assay. Compounds with various aryl groups showed promising activity, leading to further pharmacological and toxicological studies (Medwid et al., 1990).
Novel Synthesis Methods
Research has also focused on developing novel synthesis methods for heterocyclic compounds that are structurally related to this compound. For instance, a metal-free synthesis approach was developed for 1,2,4-triazolo[1,5-a]pyridines, demonstrating the utility of phenyliodine bis(trifluoroacetate)-mediated intramolecular annulation for constructing triazolopyridine skeletons through oxidative N-N bond formation (Zheng et al., 2014).
Amplifiers of Phleomycin
Another area of research involving compounds with similar structures is their role as amplifiers of phleomycin against bacterial strains. Studies have synthesized various s-triazolo[4,3-a]pyridines and s-triazolo[4,3- or 1,5-a]pyrimidines and evaluated their activities as amplifiers of phleomycin, with certain compounds showing high activity and resistance to metabolism (Brown et al., 1978).
Future Directions
properties
IUPAC Name |
2-(3-benzyl-7-oxotriazolo[4,5-d]pyrimidin-6-yl)-N-[4-(trifluoromethoxy)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15F3N6O3/c21-20(22,23)32-15-8-6-14(7-9-15)25-16(30)11-28-12-24-18-17(19(28)31)26-27-29(18)10-13-4-2-1-3-5-13/h1-9,12H,10-11H2,(H,25,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRWKPMMKHQLUTD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C3=C(C(=O)N(C=N3)CC(=O)NC4=CC=C(C=C4)OC(F)(F)F)N=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15F3N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.